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Compound of Interest

Compound Name:
4-(Dimethylamino)phenylboronic

acid

Cat. No.: B1333556 Get Quote

Proper management and disposal of 4-(Dimethylamino)phenylboronic acid are critical for

ensuring laboratory safety and environmental protection. This guide provides detailed

procedures for researchers, scientists, and drug development professionals to handle and

dispose of this compound in accordance with safety regulations.

Immediate Safety and Handling Protocols
Before handling 4-(Dimethylamino)phenylboronic acid, it is essential to be familiar with its

associated hazards. This compound is categorized as harmful if swallowed, can cause serious

skin and eye irritation or damage, and may lead to respiratory irritation[1][2][3][4]. Adherence to

proper personal protective equipment (PPE) protocols is mandatory.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles or eyeshields[2][5].

Hand Protection: Use appropriate chemical-resistant gloves[2].

Respiratory Protection: In case of insufficient ventilation or dust formation, use an approved

respirator with a suitable filter (e.g., type ABEK (EN14387))[2][6].

Body Protection: Wear impervious clothing to prevent skin contact[5].
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Step-by-Step Disposal Procedure
The standard and required method for the disposal of 4-(Dimethylamino)phenylboronic acid
and its containers is through a licensed and approved waste disposal facility[1][3]. Do not

dispose of this chemical into drains or the environment.

1. Waste Segregation and Collection:

Solid Waste: Collect un-used or contaminated solid 4-(Dimethylamino)phenylboronic acid
in a clearly labeled, sealed container.

Contaminated Materials: Any materials used for handling, such as weigh boats,

contaminated gloves, or wipes, should be collected in a designated, sealed waste container.

Solutions: Solutions containing this compound should be stored in a sealed, properly labeled

waste bottle, noting all chemical constituents.

2. Spill Management:

In the event of a spill, avoid generating dust[5][6].

Carefully sweep or vacuum the solid material and place it into a suitable, closed container for

disposal[3][4].

Ensure the cleanup area is well-ventilated.

3. Container Disposal:

Empty containers should be treated as hazardous waste and disposed of in the same

manner as the chemical itself. Do not reuse empty containers.

4. Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a certified

chemical waste disposal contractor to arrange for pickup and proper disposal of the waste.

Chemical and Hazard Data Summary
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The following table summarizes key quantitative data for 4-(Dimethylamino)phenylboronic
acid.

Property Data Reference

CAS Number 28611-39-4 [2]

Molecular Formula (CH₃)₂NC₆H₄B(OH)₂ [2]

Molecular Weight 165.00 g/mol [2]

Melting Point 227 °C (lit.) [2]

GHS Hazard Codes

H315 (Skin Irritation), H319

(Eye Irritation), H335

(Respiratory Irritation)

[2]

Hazard Classifications
Skin Irrit. 2, Eye Irrit. 2, STOT

SE 3
[2]

Incompatible Materials
Strong oxidizing agents,

Strong acids, Strong bases
[1]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 4-
(Dimethylamino)phenylboronic acid.
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Preparation & Handling

Containment & Labeling

Disposal & Documentation

Identify Waste:
4-(Dimethylamino)phenylboronic acid

(Solid, Solution, or Contaminated Material)

Consult Safety Data Sheet (SDS)

Wear Appropriate PPE:
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat

- Respirator (if needed)

Place waste in a
compatible, sealed container

Label container clearly:
'Hazardous Waste'

List all chemical contents

Store waste in a designated
secondary containment area

Contact EHS or approved
waste disposal contractor

Complete waste pickup documentation

Waste collected by
authorized personnel for disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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